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Introduction

Trypanothione synthetase (TryS) is a critical enzyme in the redox metabolism of
trypanosomatid parasites, which are responsible for diseases like Chagas disease, African
sleeping sickness, and leishmaniasis.[1] This enzyme catalyzes the ATP-dependent synthesis
of trypanothione, a unique low molecular weight thiol that replaces the function of glutathione
in these organisms.[1][2] The absence of the trypanothione system in humans makes TryS an
attractive and specific target for the development of new anti-parasitic drugs.[2]

The BIOMOL® Green reagent provides a simple, robust, and non-radioactive method for
measuring TryS activity.[3][4] The assay is based on the colorimetric detection of inorganic
phosphate (Pi), which is released during the hydrolysis of ATP in the TryS-catalyzed reaction.
[5] The reagent, a formulation of malachite green and molybdate, forms a stable colored
complex with inorganic phosphate, which can be quantified by measuring the absorbance
around 620-650 nm.[6][7] This application note provides detailed protocols for using the
BIOMOL® Green reagent to determine TryS enzyme kinetics, screen for inhibitors in a high-
throughput format, and determine inhibitor potency.

Principle of the Assay

The enzymatic activity of Trypanothione Synthetase is determined by quantifying the amount
of inorganic phosphate (Pi) released from ATP during the synthesis of trypanothione. The
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reaction proceeds in two ATP-dependent steps. The BIOMOL® Green reagent is added to
terminate the enzymatic reaction and to initiate color development. The intensity of the green
color is directly proportional to the amount of phosphate released, and thus to the TryS activity.

[5]

Biochemical Pathway of Trypanothione Synthesis

The synthesis of trypanothione is a two-step, ATP-dependent process catalyzed by
Trypanothione Synthetase. First, the enzyme synthesizes glutathionylspermidine (Gsp) from
glutathione (GSH) and spermidine. In the second step, another molecule of GSH is added to
Gsp to form N1,N8-bis(glutathionyl)spermidine, also known as trypanothione (T(SH)2).[8][9]
Both steps require the hydrolysis of ATP to ADP and inorganic phosphate (Pi).[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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